Cas no 70968-02-4 (SUC-ALA-PRO-LEU-PHE-PNA)

• Product Name: SUC-ALA-PRO-LEU-PHE-PNA
• CAS No: 70968-02-4
• MF: C₃₃H₄₂N₆O₉
• MW: 666.721388339996
• CID: 2098334
• Update Time: 2025-06-08

SUC-ALA-PRO-LEU-PHE-PNA Chemical and Physical Properties

Names and Identifiers

• Suc-Ala-Pro-Leu-Phe-pNA
• CID 99647951
• SUC-APLF-PNA
• SUC-ALA-PRO-LEU-PHE-PNA

• Inchi： 1S/C33H42N6O9/c1-20(2)18-25(37-32(45)27-10-7-17-38(27)33(46)21(3)34-28(40)15-16-29(41)42)31(44)36-26(19-22-8-5-4-6-9-22)30(43)35-23-11-13-24(14-12-23)39(47)48/h4-6,8-9,11-14,20-21,25-27H,7,10,15-19H2,1-3H3,(H,34,40)(H,35,43)(H,36,44)(H,37,45)(H,41,42)/t21-,25-,26-,27-/m0/s1
• InChI Key： XQBYPOPFIAQLGF-ZYEMSUIVSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC(CCC(=O)O)=O)=O)N[C@H](C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C=CC=CC=1)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 48
• Rotatable Bond Count: 15
• Complexity: 1160
• Topological Polar Surface Area: 220

SUC-ALA-PRO-LEU-PHE-PNA Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on SUC-ALA-PRO-LEU-PHE-PNA

SUC-ALA-PRO-LEU-PHE-PNA (CAS No. 70968-02-4): An Overview of a Key Peptide for Research and Development

SUC-ALA-PRO-LEU-PHE-PNA (CAS No. 70968-02-4) is a synthetic peptide that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique properties and potential applications. This peptide, composed of a series of amino acids, is often used as a substrate in various enzymatic assays and as a tool for studying protease activity and inhibition.

The structure of SUC-ALA-PRO-LEU-PHE-PNA consists of a succinyl (SUC) group at the N-terminus, followed by the amino acids alanine (ALA), proline (PRO), leucine (LEU), phenylalanine (PHE), and a p-nitroanilide (PNA) group at the C-terminus. The succinyl group serves as a protective cap, while the PNA group acts as a chromogenic leaving group, making it highly suitable for colorimetric assays.

Recent studies have highlighted the importance of SUC-ALA-PRO-LEU-PHE-PNA in understanding the mechanisms of protease activity, particularly in the context of disease pathology. For instance, research published in the Journal of Biological Chemistry demonstrated that this peptide can be used to monitor the activity of specific proteases involved in cancer progression and neurodegenerative diseases. The ability to detect and quantify protease activity using SUC-ALA-PRO-LEU-PHE-PNA has significant implications for early diagnosis and therapeutic intervention.

In addition to its use in enzymatic assays, SUC-ALA-PRO-LEU-PHE-PNA has also been explored for its potential as a lead compound in drug discovery. A study published in the Journal of Medicinal Chemistry reported that derivatives of this peptide show promise as inhibitors of specific proteases, which could be developed into novel therapeutic agents. The high specificity and affinity of these derivatives make them attractive candidates for further optimization and clinical testing.

The synthesis of SUC-ALA-PRO-LEU-PHE-PNA involves well-established solid-phase peptide synthesis techniques, ensuring high purity and consistency. This robust synthesis method allows for large-scale production, making it readily available for both academic research and industrial applications. The availability of high-quality peptides like SUC-ALA-PRO-LEU-PHE-PNA is crucial for advancing our understanding of complex biological processes and developing new therapeutic strategies.

Furthermore, the stability and solubility properties of SUC-ALA-PRO-LEU-PHE-PNA have been extensively characterized. It is stable under a wide range of pH conditions and can be stored at room temperature without significant degradation. These properties make it an ideal reagent for long-term studies and high-throughput screening assays.

In conclusion, SUC-ALA-PRO-LEU-PHE-PNA (CAS No. 70968-02-4) is a versatile and valuable tool in the field of chemical biology and medicinal chemistry. Its unique structure and properties make it an essential reagent for studying protease activity, developing new diagnostic methods, and identifying potential therapeutic targets. As research continues to uncover new applications for this peptide, its importance in both academic and industrial settings is likely to grow.